Cas no 446054-20-2 (5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid)

• Product Name: 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid
• CAS No: 446054-20-2
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 1070721
• PubChem ID: 573328
• Update Time: 2025-10-20

5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-{[(2-Methyl-furan-3-carbonyl)-amino]-methyl}-furan-2-carboxylic acid
• 5-([(2-METHYL-FURAN-3-CARBONYL)-AMINO]-METHYL)-FURAN-2-CARBOXYLIC ACID
• Oprea1_021717
• WAY-227882
• 5-[[(2-Methyl-furan-3-carbonyl)-amino]-methyl]-furan-2-carboxylic acid
• MLS000123249
• 5-[N-(2-methyl-3-furoyl)amino]methylfuran-2-carboxylic acid
• 446054-20-2
• 5-((2-Methylfuran-3-carboxamido)methyl)furan-2-carboxylic acid
• 5-[[(2-methylfuran-3-carbonyl)amino]methyl]furan-2-carboxylic acid
• Z57467890
• YOBRTNVYCBTSBS-UHFFFAOYSA-N
• CS-0279543
• HMS2438L11
• 5-{[(2-methylfuran-3-yl)formamido]methyl}furan-2-carboxylic acid
• 5-([(2-Methyl-furan-3-carbonyl)-amino]-methyl)-furan-2-carboxylic acid, AldrichCPR
• AKOS000593096
• SR-01000533140
• 5-({[(2-methylfuran-3-yl)carbonyl]amino}methyl)furan-2-carboxylic acid
• 5-([(2-Methyl-3-furoyl)amino]methyl)-2-furoic acid #
• 5-((2-Methylfuran-3-carboxamido)methyl)furan-2-carboxylicacid
• SMR000123903
• STL575892
• CHEMBL1383909
• SR-01000533140-1
• 5-{[(2-methyl-3-furoyl)amino]methyl}-2-furoic acid
• AG-205/40959946
• 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid

• MDL： MFCD02853136
• Inchi： 1S/C12H11NO5/c1-7-9(4-5-17-7)11(14)13-6-8-2-3-10(18-8)12(15)16/h2-5H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YOBRTNVYCBTSBS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CNC(C1C=COC=1C)=O

Computed Properties

• Exact Mass: 249.064
• Monoisotopic Mass: 249.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.7Ų

5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid

Comprehensive Overview of 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid (CAS No. 446054-20-2)

5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid (CAS No. 446054-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This furan-based derivative is characterized by its unique molecular structure, which combines furan rings with amide linkages and a carboxylic acid functional group. The compound's structural complexity makes it a valuable candidate for studying molecular interactions and drug design, particularly in the context of small-molecule therapeutics.

In recent years, the demand for furan derivatives has surged due to their versatility in medicinal chemistry and material science. Researchers are particularly interested in 446054-20-2 for its potential role in targeted drug delivery and enzyme inhibition. The compound's bioactive properties are attributed to its ability to interact with biological receptors, making it a subject of ongoing studies in cancer research and anti-inflammatory applications.

The synthesis of 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid involves multi-step organic reactions, including amide bond formation and furan ring functionalization. Its CAS number 446054-20-2 serves as a unique identifier in chemical databases, ensuring accurate tracking in research publications and patent filings. The compound's molecular weight and solubility profile are critical parameters for its application in in vitro and in vivo studies.

From an SEO perspective, this compound aligns with trending searches such as "furan-based drug discovery", "CAS 446054-20-2 applications", and "small-molecule therapeutics 2024". These keywords reflect the growing interest in innovative chemical entities and their potential to address unmet medical needs. Additionally, the compound's relevance to green chemistry and sustainable synthesis methods has sparked discussions in academic forums and industry conferences.

In the context of intellectual property, 446054-20-2 has been referenced in several patent applications, highlighting its commercial viability. Companies specializing in pharmaceutical intermediates and fine chemicals are actively exploring its scale-up production to meet the demands of preclinical trials. The compound's stability under physiological conditions further enhances its appeal for translational research.

For researchers seeking high-purity 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid, analytical techniques such as HPLC and NMR spectroscopy are essential for quality control. The compound's spectral data and chromatographic profiles are well-documented in scientific literature, facilitating its adoption in high-throughput screening platforms.

Looking ahead, the exploration of 446054-20-2 is expected to expand into nanotechnology and bioconjugation, where its functional groups can be leveraged for site-specific modifications. This aligns with the broader trend of personalized medicine and precision therapeutics, which dominate contemporary biomedical research agendas.

In summary, 5-{(2-Methyl-furan-3-carbonyl)-amino-methyl}-furan-2-carboxylicacid (CAS No. 446054-20-2) represents a promising chemical scaffold with multifaceted applications. Its integration into cutting-edge research underscores the importance of furan chemistry in advancing drug development and biomaterial innovation.